Cas no 2682114-32-3 (2-((2-((Methylsulfonyl)oxy)propanoyl)oxy)propanoic acid)

• Product Name: 2-((2-((Methylsulfonyl)oxy)propanoyl)oxy)propanoic acid
• CAS No: 2682114-32-3
• MF: C₇H₁₂O₇S
• MW: 240.230981826782
• CID: 5085725
• PubChem ID: 155290603
• Update Time: 2025-08-05

2-((2-((Methylsulfonyl)oxy)propanoyl)oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• BS-52760
• 2682114-32-3
• E75457
• 2-((2-((Methylsulfonyl)oxy)propanoyl)oxy)propanoic acid
• 2-{[2-(methanesulfonyloxy)propanoyl]oxy}propanoic acid
• 2-(2-methylsulfonyloxypropanoyloxy)propanoic acid

• Inchi： 1S/C7H12O7S/c1-4(6(8)9)13-7(10)5(2)14-15(3,11)12/h4-5H,1-3H3,(H,8,9)
• InChI Key： QYNIIUDIDRPPGM-UHFFFAOYSA-N
• SMILES： C(OC(C(O)=O)C)(=O)C(OS(C)(=O)=O)C

Computed Properties

• Exact Mass: 240.03037389g/mol
• Monoisotopic Mass: 240.03037389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 115Ų

Additional information on 2-((2-((Methylsulfonyl)oxy)propanoyl)oxy)propanoic acid

Comprehensive Analysis of 2-((2-((Methylsulfonyl)oxy)propanoyl)oxy)propanoic acid (CAS No. 2682114-32-3): Properties, Applications, and Industry Trends

In the rapidly evolving field of specialty chemicals, 2-((2-((Methylsulfonyl)oxy)propanoyl)oxy)propanoic acid (CAS No. 2682114-32-3) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its ester-linked propanoic acid backbone and methylsulfonyloxy functional group, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "sulfonate ester derivatives", "biodegradable chemical modifiers", and "CAS 2682114-32-3 applications", reflecting growing interest in its sustainable and high-performance attributes.

The molecular architecture of 2-((2-((Methylsulfonyl)oxy)propanoyl)oxy)propanoic acid combines reactive sites ideal for controlled-release formulations and polymer crosslinking. Recent studies highlight its role as a biocompatible linker in drug delivery systems, aligning with the pharmaceutical industry's focus on targeted therapies and reduced side effects. Environmental considerations also drive innovation, with queries such as "green chemistry alternatives for sulfonyl compounds" and "degradable ester-based chemicals" trending in scientific databases. These trends underscore the compound's relevance in addressing both efficacy and ecological concerns.

From a synthetic chemistry perspective, the methylsulfonyloxy-propanoate moiety in CAS No. 2682114-32-3 offers exceptional solubility tuning capabilities, making it valuable for formulation optimization. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its stability under physiological pH ranges, a critical factor for biomedical applications. Industry forums frequently discuss its compatibility with PLA/PGA polymers, responding to searches about "next-gen biodegradable materials". Such discussions often reference its low cytotoxicity profile, verified through ISO 10993-5 compliance tests.

Emerging applications in crop protection chemicals leverage the compound's ability to form hydrolyzable conjugates with bioactive molecules. Patent analyses reveal its use in slow-release herbicides, addressing search trends like "precision agriculture chemicals" and "soil-stable formulations". The propanoic acid segment facilitates soil degradation, minimizing ecological persistence—a key consideration for regulatory approvals under REACH and EPA guidelines.

Quality control protocols for 2-((2-((Methylsulfonyl)oxy)propanoyl)oxy)propanoic acid emphasize residual solvent monitoring (per ICH Q3C) and chiral purity verification, given its stereosensitive applications. Analytical data sheets typically report ≥98% purity by GC-FID, with particular attention to thermogravimetric stability (decomposition >150°C). These specifications cater to industrial demand for high-precision intermediates, as seen in search volumes for "GMP-compliant fine chemicals".

Future research directions may explore its enzyme-triggered release mechanisms, responding to queries about "smart biomaterials". The compound's dual-ester functionality presents opportunities in prodrug design, particularly for carboxylate-containing APIs. As sustainable chemistry gains traction, its potential as a renewable feedstock derivative positions CAS No. 2682114-32-3 as a compound of enduring scientific and commercial interest.